Cas no 207512-05-8 (13-Octadecenamide, (13Z)-)

13-Octadecenamide, (13Z)- structure
13-Octadecenamide, (13Z)- structure
Product Name:13-Octadecenamide, (13Z)-
CAS No:207512-05-8
MF:C18H35NO
MW:281.476605653763
CID:1395981
PubChem ID:54173371
Update Time:2025-04-20

13-Octadecenamide, (13Z)- Chemical and Physical Properties

Names and Identifiers

    • 13-Octadecenamide, (13Z)-
    • octadec-13-enamide
    • DTXSID10709517
    • 207512-05-8
    • Inchi: 1S/C18H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-6H,2-4,7-17H2,1H3,(H2,19,20)
    • InChI Key: OWOIMEMRPJDTDU-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCC=CCCCC)N

Computed Properties

  • Exact Mass: 281.27205
  • Monoisotopic Mass: 281.271864740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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